Cas no 375-17-7 (Butane,1,1,1,2,2,3,3,4,4-nonafluoro-)

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- (C4F9H) is a fluorinated hydrocarbon characterized by its high degree of fluorine substitution. This compound exhibits exceptional chemical stability, thermal resistance, and low reactivity due to the strong carbon-fluorine bonds. Its non-flammability and inertness make it suitable for specialized applications, including as a dielectric fluid, heat transfer medium, or solvent in demanding environments. The presence of hydrogen allows for limited functionalization, offering versatility in synthetic chemistry. Its low global warming potential (GWP) compared to perfluorocarbons makes it a preferable choice in applications requiring environmental compliance. The compound's unique properties are leveraged in aerospace, electronics, and precision cleaning industries.
Butane,1,1,1,2,2,3,3,4,4-nonafluoro- structure
375-17-7 structure
Product Name:Butane,1,1,1,2,2,3,3,4,4-nonafluoro-
CAS No:375-17-7
MF:C4HF9
MW:220.036372900009
MDL:MFCD00272355
CID:294218
PubChem ID:2775798
Update Time:2025-10-19

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Chemical and Physical Properties

Names and Identifiers

    • Butane,1,1,1,2,2,3,3,4,4-nonafluoro-
    • 1,1,1,2,2,3,3,4,4-nonafluorobutane
    • 1,1,1,2,2,3,3,4,4-nonafluoro-butane
    • 1H-Nonafluor-butan
    • 1H-NONAFLUOROBUTANE
    • 1H-Perfluorobutane
    • nonafluorobutane
    • PC0548
    • SCHEMBL37506
    • C4F9H
    • CHEMBL504358
    • 375-17-7
    • AKOS016015310
    • NS00006544
    • HFC-329p
    • 1,1,2,2,3,3,4,4,4-nonafluorobutane
    • FT-0607906
    • A823717
    • MFCD00272355
    • 1,1,1,2,2,3,3,4,4-nonakis(fluoranyl)butane
    • DTXSID20379700
    • MDL: MFCD00272355
    • Inchi: 1S/C4HF9/c5-1(6)2(7,8)3(9,10)4(11,12)13/h1H
    • InChI Key: ZQTIKDIHRRLSRV-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(F)F)(F)F)F

Computed Properties

  • Exact Mass: 219.99300
  • Monoisotopic Mass: 219.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.5260 (estimate)
  • Boiling Point: 14°C
  • Flash Point: °C
  • Refractive Index: 1.2500 (estimate)
  • PSA: 0.00000
  • LogP: 3.08440

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3163
  • Safety Instruction: S23
  • Hazardous Material Identification: Xi

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Pricemore >>

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Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Production Method

Butane,1,1,1,2,2,3,3,4,4-nonafluoro- Related Literature

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